Cas no 1805444-43-2 (Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
• CAS No: 1805444-43-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885380
• Update Time: 2025-10-18

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-8(16)3-6-7(11)2-5(4-14)15-9(6)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： RRRRXSTZHFCMFD-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)N=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate: A Comprehensive Overview

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate is a highly specialized organic compound with the CAS registry number 1805444-43-2. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and is characterized by its unique substitution pattern. The molecule features a methyl group attached to the pyridine ring at position 3, an aminomethyl group at position 6, a difluoromethyl group at position 2, and a fluorine atom at position 4. These substituents contribute to the compound's distinctive chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic methodology have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative routes to optimize the synthesis process, reducing costs and minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple functional groups on the pyridine ring allows for extensive chemical modification, making it an ideal candidate for exploring novel therapeutic agents. For instance, the aminomethyl group at position 6 can serve as a site for attaching bioactive moieties, such as amino acids or peptide chains, to enhance pharmacokinetic properties.

Recent studies have highlighted the role of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate in modulating cellular signaling pathways. Its ability to inhibit key enzymes involved in inflammation and oxidative stress has garnered significant attention in the context of developing anti-inflammatory and antioxidant therapies. Moreover, preliminary in vitro assays have demonstrated its potential as an anticancer agent by inducing apoptosis in various cancer cell lines.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. The fluorinated substituents on the pyridine ring confer resistance to enzymatic degradation, making it a viable candidate for developing environmentally friendly pesticides and herbicides. Field trials conducted under controlled conditions have revealed its efficacy in controlling agricultural pests without adverse effects on non-target organisms.

The unique electronic properties of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate also render it suitable for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it a valuable component in the design of advanced materials such as conductive polymers and organic semiconductors.

In conclusion, Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805444-43-2) is a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its chemical behavior and potential uses, underscoring its importance as a valuable tool in modern chemistry.